1-(4-Methylpiperidin-1-yl)propan-2-yl thiophene-2-carboxylate

• Molecular Formula: C14H21NO2S
• Molecular Weight: 267.39 g/mol
• IUPAC Name: 1-(4-methylpiperidin-1-yl)propan-2-yl thiophene-2-carboxylate
• InChI: InChI=1S/C14H21NO2S/c1-11-5-7-15(8-6-11)10-12(2)17-14(16)13-4-3-9-18-13/h3-4,9,11-12H,5-8,10H2,1-2H3
• InChI Key: TXRDBDWBHMVYCY-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)CC(C)OC(=O)C2=CC=CS2

Description

1-(4-Methylpiperidin-1-yl)propan-2-yl thiophene-2-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is commonly referred to as MPTC and has been studied for its ability to modulate certain biochemical and physiological processes. In

Mechanism of Action

The mechanism of action of MPTC is not fully understood, but it is believed to involve the modulation of certain biochemical and physiological processes. MPTC has been shown to modulate the levels of certain neurotransmitters such as serotonin and dopamine, which are implicated in the regulation of mood and behavior. Additionally, MPTC has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
MPTC has been shown to have a number of biochemical and physiological effects, including the modulation of neurotransmitter levels, the inhibition of oxidative stress and inflammation, and the inhibition of cancer cell growth and proliferation. These effects are believed to be mediated by the modulation of various signaling pathways and cellular processes.

Advantages and Limitations for Lab Experiments

One advantage of MPTC as a research tool is its potential therapeutic applications in various fields of medicine. Additionally, MPTC is relatively easy to synthesize and purify, which makes it accessible to researchers. However, one limitation of MPTC is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on MPTC. One area of interest is the development of MPTC as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of MPTC and its potential applications in oncology and psychiatry. Finally, the potential toxicity of MPTC should be further investigated to determine its safety for use in humans.

Synthesis Methods

The synthesis of 1-(4-Methylpiperidin-1-yl)propan-2-yl thiophene-2-carboxylate involves the reaction of 4-methylpiperidine with 2-bromoethyl thiophene-2-carboxylate in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide or dimethyl sulfoxide at elevated temperatures. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

MPTC has been studied for its potential therapeutic applications in various fields of medicine, including neurology, psychiatry, and oncology. In neurology, MPTC has been shown to have neuroprotective effects against oxidative stress and inflammation, which are implicated in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In psychiatry, MPTC has been studied for its potential as an antidepressant and anxiolytic agent, as it has been shown to modulate the levels of certain neurotransmitters such as serotonin and dopamine. In oncology, MPTC has been studied for its potential as an anticancer agent, as it has been shown to inhibit the growth and proliferation of cancer cells.